Cas no 2229668-89-5 (tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229668-89-5
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 5778309
• PubChem ID: 165656257
• Update Time: 2025-08-04

tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229668-89-5
• EN300-1901191
• tert-butyl N-[2-chloro-4-(3-oxoprop-1-en-1-yl)phenyl]carbamate
• tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate

• Inchi： 1S/C14H16ClNO3/c1-14(2,3)19-13(18)16-12-7-6-10(5-4-8-17)9-11(12)15/h4-9H,1-3H3,(H,16,18)/b5-4+
• InChI Key： ZJZGJPXDTXIPSG-SNAWJCMRSA-N
• SMILES： ClC1C=C(/C=C/C=O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229668-89-5)

tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229668-89-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique carbamate and enone functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and biomaterials.

The structural features of tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate make it a valuable building block in organic synthesis. The presence of the tert-butyl group enhances its stability, while the chloro and enone moieties provide reactive sites for further chemical modifications. This compound is often explored in the context of drug discovery, where it can be used to create analogs with improved bioavailability and target specificity. Recent studies have highlighted its role in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for precision medicine.

In addition to its pharmaceutical applications, tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate has found utility in the development of advanced polymeric materials. Its ability to participate in cross-linking reactions makes it a candidate for creating high-performance polymers with tailored properties. This aligns with the current trend toward sustainable and functional materials, as industries seek alternatives to traditional petrochemical-derived products. The compound's compatibility with green chemistry principles further enhances its appeal in environmentally conscious applications.

The synthesis and characterization of tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate have been subjects of extensive research. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability in high-stakes applications, such as clinical trials and material testing. Furthermore, the compound's stability under various conditions has been a focal point for researchers aiming to optimize its storage and handling protocols.

From a commercial perspective, the demand for tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate is expected to rise, driven by its multifaceted applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of the pharmaceutical and materials science sectors. Innovations in catalytic processes and flow chemistry are being explored to enhance yield and reduce environmental impact, reflecting the industry's commitment to sustainable practices.

In conclusion, tert-butyl N-2-chloro-4-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229668-89-5) represents a compelling example of how specialized organic compounds can bridge the gap between academic research and industrial application. Its unique properties and broad utility make it a subject of ongoing interest, particularly in the context of drug development and advanced materials. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is likely to expand, offering exciting opportunities for innovation and discovery.